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Compound of Interest

Compound Name: MSN-50

Cat. No.: B609352 Get Quote

Essential Safety and Handling Guide for MSN-50
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling MSN-50
(CAS 1592908-75-2), a potent Bax and Bak oligomerization inhibitor. The following procedural

guidance is based on the precautionary principle for handling novel or potent research

compounds, ensuring a high level of safety in the absence of comprehensive hazard data.

Chemical and Physical Properties
MSN-50 is a small molecule inhibitor used in research to prevent genotoxic cell death and

promote neuroprotection by inhibiting the oligomerization of Bax and Bak proteins.[1] Due to its

potent biological activity, it must be handled with care in a laboratory setting.
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Property Value Source

CAS Number 1592908-75-2 [1]

Molecular Formula C₃₆H₃₈BrN₃O₆ [2]

Molecular Weight 688.61 g/mol [2]

Storage
Store at 2-8°C under inert gas.

[2]

Hazard Classification

Acute toxicity, Oral (GHS

Classification in accordance

with 29 CFR 1910)

[3]

Personal Protective Equipment (PPE)
Given the potent nature of MSN-50 and its classification, a comprehensive PPE ensemble is

mandatory to minimize exposure.

Minimum PPE Requirements:
Gloves: Double-gloving with nitrile gloves is recommended.[4]

Eye Protection: Safety glasses with side shields are the minimum requirement.[4]

Lab Coat: A fully-buttoned laboratory coat is essential.[4]

Enhanced PPE for High-Risk Procedures:
For procedures involving weighing of powders, preparation of solutions, or any activity with a

risk of aerosolization or splashing, the following enhanced PPE is required:
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Procedure Required PPE

Weighing of Powders

- Double nitrile gloves- Chemical splash

goggles- Face shield- Disposable gown with

tight-fitting cuffs- NIOSH-approved respirator

(e.g., N95 for powders)

Preparation of Solutions

- Double nitrile gloves- Chemical splash

goggles- Face shield- Chemical-resistant apron

or gown

Conducting Reactions

- Double nitrile gloves (select based on all

reactants)- Chemical splash goggles- Work

within a certified chemical fume hood or glove

box

Waste Disposal
- Double nitrile gloves- Chemical splash

goggles- Laboratory coat

Experimental Protocols and Handling Procedures
A designated area, preferably within a chemical fume hood or a glove box, should be

established for handling MSN-50.[4]

Preparation and Weighing:
Designate Area: Cordon off a specific area for handling the compound. Ensure a spill kit is

readily accessible.

Ventilation: Perform all manipulations of solid MSN-50 that could generate dust within a

ventilated enclosure, such as a powder-containment hood or a glove box.[4]

Minimize Dust: Use wet-handling techniques, such as dampening the powder with a suitable

solvent, to minimize dust generation.[4]

Quantities: Use the smallest amount of the compound necessary for the experiment to

minimize waste and potential exposure.[4]
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Solution Preparation:
Solvent Addition: Add the compound to the solvent slowly and carefully to prevent splashing.

[4]

Containment: All solution preparations should be conducted in a certified chemical fume

hood.[4]

Decontamination:
Following each procedure, thoroughly decontaminate all surfaces and equipment with an

appropriate solvent or cleaning agent.[4]

Disposal Plan
All waste containing MSN-50 must be treated as hazardous waste. Under no circumstances

should it be disposed of down the drain or in regular trash.[5][6]

Waste Collection:

Solid Waste: Collect unused or expired solid MSN-50 in a dedicated, sealed, and clearly

labeled hazardous waste container.[6]

Liquid Waste: Solutions containing MSN-50 should be collected in a designated, leak-

proof container for hazardous liquid waste.[6]

Contaminated Materials: All disposable items that have come into contact with MSN-50
(e.g., pipette tips, gloves, weighing paper) must be disposed of in a designated hazardous

waste container.[6]

Labeling:

Label all hazardous waste containers with the full chemical name ("MSN-50"), hazard

symbols, quantity, and date of generation.[5]

Storage:
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Store sealed waste containers in a designated and secure satellite accumulation area

within the laboratory, away from incompatible materials.[5]

Pickup and Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to arrange

for the collection and disposal of the hazardous waste in accordance with all local, state,

and federal regulations.[5][6]

Visualized Workflows and Pathways
Experimental Workflow for Handling MSN-50
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Experimental Workflow for Handling MSN-50

Start

Preparation:
- Designate Handling Area
- Assemble PPE & Spill Kit

Weighing (in fume hood/glove box):
- Use minimal quantity

- Employ wet-handling techniques

Solution Preparation (in fume hood):
- Add compound to solvent slowly

Conduct Experiment

Decontamination:
- Clean all surfaces and equipment

Waste Segregation:
- Solid Waste
- Liquid Waste

- Contaminated Materials

Waste Storage:
- Label and seal containers
- Store in designated area

Disposal:
- Arrange for EHS pickup

End

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of MSN-50 in a laboratory setting.
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Conceptual Signaling Pathway of MSN-50 Action

Conceptual Signaling Pathway of MSN-50 Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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